1-(3,5-Difluorophenyl)cyclopropanecarbonitrile

• Molecular Formula: C10H7F2N
• Molecular Weight: 179.17 g/mol
• IUPAC Name: 1-(3,5-difluorophenyl)cyclopropane-1-carbonitrile
• InChI: InChI=1S/C10H7F2N/c11-8-3-7(4-9(12)5-8)10(6-13)1-2-10/h3-5H,1-2H2
• InChI Key: WHYHFQTUOOGNDA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C#N)C2=CC(=CC(=C2)F)F

Description

1-(3,5-Difluorophenyl)cyclopropanecarbonitrile is a useful research compound. Its molecular formula is C10H7F2N and its molecular weight is 179.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a mixture of 3,5-difluoro-phenylacetonitrile (11.48 g), 1,2-dibromoethane (42.2 ml) and benzyltriethylammonium chloride (0.68 g) was added sodium hydroxide solution (50% in water, 30 ml) at room temperature. The mixture was vigorously stirred overnight. Water was added and the aqueous phase was extracted twice with diethyl ether. The combined organic layers were washed with water and brine, dried over MgSO4 and concentrated. The residue was purified by column chromatography (SiO2; heptane/EtOAc) to give 1-(3,5-difluoro-phenyl)-cyclopropanecarbonitrile as a light pink solid (8.23 g). 1H-NMR (300 MHz, CDCl3, δ): 1.40-1.44, (m, 2H), 1.78-1.82 (m, 2H), 6.70-6.85 (m, 3H).